Cas no 1125-12-8 (Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-)

• Product Name: Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-
• CAS No: 1125-12-8
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 139885
• PubChem ID: 87576799
• Update Time: 2025-10-21

Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-
• 1-Isopropyl-4-methylbicyclo[3.1.0]hexan-3-one
• Thujone (alpha- and beta- Mixture)
• (-)-THUJONE TECH.
• (1S,4R)-thujan-3-one
• 4-methyl-1-(1-methylethyl)-bicyclo[3.1.0]hexan-3-on
• 4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-3-one
• 5-isopropyl-2-methyl-bicyclo[3.1.0]hex-3-one
• Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)
• Thujone
• 1-Isopropyl-4-methylbicyclo[3.1.0]hexan-3-one (α- and β- mixture)
• THUJAN-3-ONE
• cis-Thujone (CAS)
• EINECS 214-405-7
• Q27121853
• (+-)-Isothujone
• NSC407281
• 1125-12-8
• Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-
• 3110787XAY
• 1-Isopropyl-4-methylbicyclo[3.1.0]hexan-3-one-, (1S,4S,5R)-
• 3-Sabinanone
• 3-Thujanone
• (-)-Thujone tech.
• (E)-Thujone
• AKOS006230505
• NSC-407281
• Bicyclo(3.1.0)hexan-3-one, 4-methyl-1-(1-methylethyl)-
• 4-Methyl-1-(1-methylethyl)bicyclo[3.1.0]hexan-3-one, 9CI
• FT-0770790
• DTXSID20859476
• .beta.-Thujone
• d-Isothujone
• D92431
• UNII-3110787XAY
• MLS002693597
• SCHEMBL122448
• (+-)-Thujone
• NSC 407281
• Salvone
• 4-methyl-1-(propan-2-yl)bicyclo[3.1.0]hexan-3-one
• NS00125787
• Tanacetone
• CHEBI:50040
• trans-thujone
• Bicyclo[3.1.0]hexan-3-one, 4-methyl-1-(1-methylethyl)-, [1S-(1.alpha.,4.alpha.,5.alpha.)]-
• (+)-.beta.-Thujone
• Absinthone
• 3-Thujone
• SMR001559544
• Thujone trans
• 1-Isopropyl-4-methylbicyclo(3.1.0)hexan-3-one
• USMNOWBWPHYOEA-UHFFFAOYSA-N
• FT-0774171
• Chrysanthone
• STL453494
• DB-071894

• MDL： MFCD00135597
• Inchi： 1S/C10H16O/c1-6(2)10-4-8(10)7(3)9(11)5-10/h6-8H,4-5H2,1-3H3
• InChI Key： USMNOWBWPHYOEA-UHFFFAOYSA-N
• SMILES： O=C1CC2(C(C)C)CC2C1C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.925 g/mL at 25 °C(lit.)
• Boiling Point: 84-86 °C17 mm Hg(lit.)
• Flash Point: 148 °F
• Refractive Index: n20/D 1.455(lit.)
• PSA: 17.07000
• LogP: 2.25760
• Merck: 9392
• Solubility: Not determined
• Vapor Pressure: 0.3±0.3 mmHg at 25°C

Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38-42/43
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38; R42/43
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-

Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-

Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)-, also known by its CAS number 1125-12-8, is a bicyclic ketone with a unique structural arrangement that makes it a valuable compound in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic ketones, which are characterized by their rigid, three-dimensional structures that often exhibit interesting physical and chemical properties.

The structure of Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- consists of a bicyclo[3.1.0]hexane skeleton with a ketone group at the 3-position and substituents at the 4 and 1 positions. The 4-position carries a methyl group, while the 1-position is substituted with a 1-methylethyl group (commonly referred to as an isopropyl group). This combination of substituents contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of bicyclic ketones like this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. The rigid structure of Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- allows for precise control over stereochemistry during synthesis, which is crucial for producing enantiomerically pure compounds.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable complexes with transition metals has led to its use as a ligand in catalytic processes. For example, recent advancements in asymmetric catalysis have utilized derivatives of Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- to facilitate enantioselective reactions, thereby enhancing the efficiency of industrial chemical production.

The synthesis of Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- typically involves multi-step organic reactions, including cycloadditions and ring-closing metathesis. These methods leverage the principles of modern organic chemistry to construct the complex bicyclic framework efficiently. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous-flow reactors, which offer advantages in terms of reaction speed and scalability.

From an analytical standpoint, the characterization of Bicyclo[3.1.0]hexan-3-one,4-methyl-1-(1-methylethyl)- relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring its suitability for high-quality applications in research and industry.

Looking ahead, the continued exploration of bicyclic ketones like CAS No 1125-12-8 is expected to yield further innovations in fields such as agrochemicals and advanced materials. Its unique combination of structural rigidity and functional groups positions it as a key player in the development of next-generation chemical products.